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Compound of Interest

Compound Name: SNAP 5114

Cat. No.: B1229028 Get Quote

Introduction

(S)-SNAP-5114 is a selective inhibitor of the GABA transporters GAT-3 and GAT-2, playing a

crucial role in modulating GABAergic neurotransmission.[1] By blocking the reuptake of GABA,

SNAP-5114 effectively increases the concentration of this primary inhibitory neurotransmitter in

the synaptic cleft and extrasynaptic space. This activity makes it a valuable tool for studying the

physiological and pathological roles of GAT-3 and GAT-2, particularly in the context of

neurological disorders such as epilepsy.[2][3] This document provides comprehensive

information on sourcing SNAP-5114, its chemical and biological properties, and detailed

protocols for its use in experimental settings.

Supplier and Purchasing Information
SNAP-5114 is available from several reputable suppliers of research chemicals. Researchers

should always refer to the supplier's certificate of analysis for lot-specific data.
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Supplier Product Name CAS Number Purity Notes

Tocris Bioscience (S)-SNAP 5114 157604-55-2 ≥98% (HPLC) ---

Sigma-Aldrich

(S)-SNAP-5114,

≥98% (HPLC),

solid

157604-55-2 ≥98% (HPLC) ---

Santa Cruz

Biotechnology
(S)-SNAP 5114 157604-55-2 ≥98%

For Research

Use Only.

MedchemExpres

s
(S)-SNAP5114 157604-55-2 98.09% ---

MedKoo (S)-SNAP 5114 157604-55-2 ---

Research use

only, not for

human or

veterinary use.

R&D Systems (S)-SNAP 5114 --- --- ---

Chemical and Physical Properties
A summary of the key chemical and physical properties of SNAP-5114 is provided below.
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Property Value

Molecular Weight 505.61 g/mol [1]

Molecular Formula C30H35NO6[1]

Appearance White solid

Storage Store at -20°C[1]

Solubility

Preparation of a 10 mM stock solution may

require sonication.[1] For in vivo studies, it can

be dissolved in sterile isotonic saline with 10%

DMSO.[4] A clear solution of 5 mg/mL can be

achieved in a vehicle of 10% DMSO, 40%

PEG300, 5% Tween-80, and 45% Saline, which

may require ultrasonication.[5]

Alternate Name

(S)-1-[2-[Tris(4-

methoxyphenyl)methoxy]ethyl]-3-

piperidinecarboxylic acid[6]

Biological Activity and Mechanism of Action
SNAP-5114 is a potent and selective inhibitor of the GABA transporters GAT-3 and GAT-2.

Target IC50 Species

hGAT-3 5 µM Human[1][7]

rGAT-2 21 µM Rat[1][7]

hGAT-1 388 µM Human[1]

The primary mechanism of action for SNAP-5114 is the noncompetitive inhibition of GAT-3.[8] It

binds to the orthosteric substrate-binding pocket of GAT-3 when the transporter is in its inward-

open conformation.[8][9] This binding event, along with a chloride ion, effectively locks the

transporter in this state, preventing the reuptake of GABA from the synaptic cleft and

extrasynaptic space into astrocytes.[8][10] This leads to an increase in ambient GABA levels,

which can enhance tonic inhibitory currents and exert anticonvulsant effects.[1]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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